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CAS Number: 167109-95-7

This technical guide provides a comprehensive overview of Bis[bis(3,5-
dimethylphenyl)phosphino]lmethane, a sterically hindered phosphine ligand. The document
is intended for researchers, scientists, and professionals in drug development and catalysis,
summarizing its chemical properties and highlighting the current landscape of available
technical data.

Core Compound Identification and Properties

Bis[bis(3,5-dimethylphenyl)phosphino]jmethane, an organophosphorus compound, is
identified by the CAS number 167109-95-7.[1][2] This bulky diphosphine ligand possesses a
methylene bridge connecting two phosphorus atoms, each of which is substituted with two 3,5-
dimethylphenyl (xylyl) groups. This steric hindrance is a key feature influencing its coordination
chemistry and catalytic activity.

A summary of its basic properties is presented in the table below.
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Property Value

CAS Number 167109-95-7

Molecular Formula C33H38P2

Molecular Weight 496.6 g/mol [1]

Exact Mass 496.245 g/mol [1]

Alternate Names Methylenebis[bis(3,5-dimethylphenyl)phosphine]

Synthesis and Characterization

Detailed, peer-reviewed experimental protocols for the synthesis of Bis[bis(3,5-
dimethylphenyl)phosphinolmethane are not readily available in the public domain. The
synthesis would likely follow general procedures for the preparation of diphosphine ligands,
which often involve the reaction of a dihaloalkane with a metal phosphide.

A plausible synthetic pathway is illustrated below. This diagram represents a general logical
workflow for the synthesis of such diphosphine ligands and is not based on a specific cited

experimental protocol for this particular compound.
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Reactants

Bis(3,5-dimethylphenyl)phosphine Strong Base (e.g., n-BuLi) Dichloromethane (CH2CI2)

Reaction Steps
\ 4 \

Deprotonation to form Lithium Bis(3,5-dimethylphenyl)phosphide

\ 4

Nucleophilic Substitution [«

Product
Y

Bis[bis(3,5-dimethylphenyl)phosphino]methane

Click to download full resolution via product page
Caption: Plausible synthetic workflow for Bis[bis(3,5-dimethylphenyl)phosphino]methane.

Comprehensive characterization data, such as detailed Nuclear Magnetic Resonance (NMR)
spectra (*H, 13C, 31P) and single-crystal X-ray diffraction data for Bis[bis(3,5-
dimethylphenyl)phosphinolmethane, are not widely published. Such data would be crucial
for confirming the structure and purity of the compound and for understanding its
conformational properties and coordination behavior.

Potential Applications in Catalysis and Drug
Development

While specific, detailed applications of Bis[bis(3,5-dimethylphenyl)phosphino]methane are
not extensively documented in readily available literature, its structural features suggest
potential utility in areas where bulky phosphine ligands are advantageous. Its analogue,
bis(diphenylphosphino)methane (dppm), is a widely used ligand in catalysis and organometallic

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b060575?utm_src=pdf-body-img
https://www.benchchem.com/product/b060575?utm_src=pdf-body
https://www.benchchem.com/product/b060575?utm_src=pdf-body
https://www.benchchem.com/product/b060575?utm_src=pdf-body
https://www.benchchem.com/product/b060575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

chemistry.[3] By extension, Bis[bis(3,5-dimethylphenyl)phosphino]jmethane could be
explored in similar contexts.

Potential areas of application include:

» Homogeneous Catalysis: The steric bulk of the 3,5-dimethylphenyl groups can influence the
selectivity of transition metal-catalyzed reactions, such as cross-coupling reactions (e.g.,
Suzuki, Heck, Buchwald-Hartwig), hydrogenation, and hydroformylation. The increased steric
hindrance compared to dppm could lead to different product distributions and catalytic
activities.

o Coordination Chemistry: The ligand can be used to synthesize novel organometallic
complexes with unique structural and electronic properties.

¢ Drug Development: Phosphine ligands can be incorporated into metal-based therapeutic
agents.[3] The lipophilicity and steric profile of Bis[bis(3,5-
dimethylphenyl)phosphinolmethane could be leveraged in the design of new drug
candidates.[3]

The logical relationship for its application as a ligand in catalysis is depicted in the following
diagram.

Bis[bis(3,5-dimethylphenyl)phosphino]methane Transition Metal Precursor

Catalytically Active Complex

Products

Click to download full resolution via product page

Caption: Role as a ligand in a general catalytic cycle.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemimpex.com/products/40740
https://www.benchchem.com/product/b060575?utm_src=pdf-body
https://www.chemimpex.com/products/40740
https://www.benchchem.com/product/b060575?utm_src=pdf-body
https://www.benchchem.com/product/b060575?utm_src=pdf-body
https://www.chemimpex.com/products/40740
https://www.benchchem.com/product/b060575?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

For safe handling of Bis[bis(3,5-dimethylphenyl)phosphino]methane, it is recommended to
work in a well-ventilated area and wear appropriate personal protective equipment, including
gloves and eye protection, to avoid contact with skin and eyes.[1] Measures should be taken to
prevent the formation of dust and aerosols.[1] It should be stored in a tightly closed container in
a dry, cool, and well-ventilated place.[1]

Conclusion and Future Outlook

Bis[bis(3,5-dimethylphenyl)phosphino]methane is a sterically demanding diphosphine
ligand with potential applications in catalysis and materials science. However, a comprehensive
review of the available scientific literature reveals a notable scarcity of detailed experimental
data for this specific compound. While its general properties can be inferred, there is a clear
need for further research to fully characterize its synthesis, spectroscopic properties, crystal
structure, and catalytic performance. Such studies would be invaluable for unlocking the full
potential of this ligand and for providing the scientific community with the necessary data to
utilize it in the development of new chemical transformations and functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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